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Compound of Interest

Compound Name:
Methyl 5-bromo-2-hydroxy-4-

methoxybenzoate

Cat. No.: B184605 Get Quote

CAS Number: 39503-52-1

This technical guide provides a comprehensive overview of Methyl 5-bromo-2-hydroxy-4-
methoxybenzoate, a halogenated aromatic compound of interest to researchers and

professionals in organic synthesis and drug development. This document summarizes its

chemical properties, outlines a potential synthetic pathway, and presents available spectral

data.

Chemical Properties and Data
Methyl 5-bromo-2-hydroxy-4-methoxybenzoate is a substituted benzoic acid derivative. Its

structure incorporates a bromine atom, a hydroxyl group, and a methoxy group, making it a

versatile intermediate for further chemical modifications. The quantitative data for this

compound are summarized in the table below.
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Property Value Source

CAS Number 39503-52-1 [1][2][3]

Molecular Formula C₉H₉BrO₄ [4][5]

Molecular Weight 261.07 g/mol [5]

Monoisotopic Mass 259.9684 Da [4]

Purity Typically ≥95% [5]

InChI Key
WLCVGKZBHDBQJN-

UHFFFAOYSA-N
[4][5]

Synthesis
While a specific, detailed experimental protocol for the synthesis of Methyl 5-bromo-2-
hydroxy-4-methoxybenzoate is not readily available in the reviewed literature, a plausible

synthetic route can be conceptualized based on standard organic chemistry transformations. A

potential pathway involves the bromination of a vanillin derivative followed by oxidation and

esterification.

Conceptual Synthetic Workflow
This diagram illustrates a potential logical workflow for the synthesis of Methyl 5-bromo-2-
hydroxy-4-methoxybenzoate.
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Conceptual Synthetic Workflow
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Potential Research Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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